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Compound of Interest

Compound Name: 3-Iodo-2-(trifluoromethyl)aniline

CAS No.: 1261645-04-8

Cat. No.: B3390902

Get Quote

Executive Summary
The 3-iodo-2-(trifluoromethyl)aniline scaffold (CAS 1261645-04-8) represents a high-value

pharmacophore in modern drug discovery, particularly for kinase inhibitors (e.g., MEK/RAF

pathways) and agrochemicals. Its structural utility lies in the synergistic interplay between the

sterically demanding, electron-withdrawing trifluoromethyl (-CF₃) group and the polarizable,

halogen-bond-donating iodine (-I) atom.

This guide provides a technical comparison of this scaffold against its 3-bromo and non-

fluorinated analogues. We analyze the critical impact of the 2-CF₃/3-I substitution pattern on

crystal packing, molecular conformation, and intermolecular interactions, supported by

fragment-based crystallographic data.

Structural Mechanics: The "Twist & Anchor" Effect
The defining feature of 3-iodo-2-(trifluoromethyl)aniline derivatives is the "Twist & Anchor"

mechanism, which dictates both solid-state packing and protein binding affinity.
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A. Conformational Control (The "Twist")
Unlike planar aniline derivatives, the bulky ortho-CF₃ group forces the N-aryl bond to rotate out

of the aromatic plane to relieve steric strain.

Mechanism: The van der Waals radius of the CF₃ group (~2.2 Å) clashes with the

amide/amine hydrogen or carbonyl oxygen, inducing a torsion angle (

) of 40°–60°.

Comparison:

2-H (Unsubstituted):

(Planar, conjugation maximized).

2-Methyl:

(Moderate twist).

2-CF₃:

(High twist, conjugation reduced).

Implication: This pre-organized "twisted" conformation often matches the bioactive pose in

kinase pockets, reducing the entropic penalty of binding.

B. Halogen Bonding (The "Anchor")
The meta-iodine (3-I) atom serves as a potent halogen bond (XB) donor.

Mechanism: The electron-withdrawing effect of the adjacent CF₃ group (inductive effect, -I)

enhances the

-hole on the iodine atom, making it a stronger Lewis acid than in non-fluorinated analogues.

Comparison:

3-Iodo-2-CF₃: Strong XB donor (

kcal/mol). Forms linear C-I···O/N interactions.
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3-Bromo-2-CF₃: Moderate XB donor. Weaker directionality.

3-Chloro-2-CF₃: Negligible XB donor; dominated by dispersion forces.

Comparative Analysis: 3-Iodo-2-CF₃ vs. Alternatives
The following table synthesizes structural data derived from homologous N-phenylbenzamide

crystallographic studies (e.g., CSD Refcodes for related 2-CF₃ anilines).

Feature
3-Iodo-2-

(trifluoromethyl)

3-Bromo-2-

(trifluoromethyl)
3-Iodo-2-Methyl

C(aryl)-N Torsion
~43° - 55° (High

Twist)
~40° - 50° ~25° - 35°

Halogen Bond

Strength

High (Strong

ngcontent-ng-

c2699131324=""

_nghost-ng-

c2339441298=""

class="inline ng-star-

inserted">

-hole)

Moderate
High (but less

polarized)

Packing Motif

Segregated Layers

(Fluorous/Hydrocarbo

n)

Mixed Layers
Herringbone (Edge-to-

Face)

Metabolic Stability
High (CF₃ blocks

oxidation)
High Low (Methyl oxidation)

Solubility (LogP) High (Lipophilic) Moderate Moderate

Key Interaction
I[1]···O=C (Linear,

~175°)
Br···O=C (Less linear) I···N (Weak)
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Technical Insight: In comparative crystal structures of N-[2-(trifluoromethyl)phenyl]benzamides,

the 3-iodo derivative consistently forms shorter and more linear halogen bonds (d < 3.5 Å,

C-I···O > 170°) compared to the 3-bromo analogue, driving the formation of robust

supramolecular ribbons.

Experimental Protocol: Crystallization &
Characterization
To obtain high-quality single crystals of 3-iodo-2-(trifluoromethyl)aniline derivatives for XRD,

a slow evaporation method targeting the "fluorous effect" is recommended.

Methodology: Bi-Phasic Slow Evaporation
This protocol exploits the solubility differential between the fluorinated scaffold and

hydrocarbon solvents.

Step-by-Step Workflow:

Dissolution: Dissolve 20 mg of the derivative in Ethyl Acetate (EtOAc) (0.5 mL). Ensure

complete solvation; sonicate if necessary.

Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a narrow glass vial (4

mL).

Anti-Solvent Layering: Carefully layer n-Hexane (1.0 mL) on top of the EtOAc solution. Do

not mix.

Controlled Evaporation: Cover the vial with Parafilm and poke 2-3 small holes. Store at 4°C

in a vibration-free environment.

Harvesting: Colorless block-like crystals typically form at the interface within 3-7 days.

Self-Validation Check:
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If crystals are needle-like: Evaporation was too fast. Repeat with fewer holes or at lower

temperature.

If oil forms: Compound is too impure or solvent ratio is incorrect. Try Ethanol/Water (4:1)

slow cooling.

Structural Visualization & Logic
The following diagram illustrates the "Twist & Anchor" mechanism and the crystallization logic.
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Click to download full resolution via product page

Caption: Logical flow from molecular substitution to macroscopic crystal packing. The 2-CF3

group drives conformation (Twist), while the 3-I group drives assembly (Anchor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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